3,4-Dihydro-2H-benzo[B][1,4]oxazin-5-amine
Overview
Description
“3,4-Dihydro-2H-benzo[B][1,4]oxazin-5-amine” is a chemical compound with the molecular formula C8H10N2O . It has been used in the synthesis of various derivatives for medicinal chemistry research .
Synthesis Analysis
The compound has been used as a building block in the synthesis of novel spiro derivatives, which are potent and reversible Monoacylglycerol Lipase (MAGL) inhibitors . The synthesis involves a bioisosteric transformation from a 3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl moiety .Molecular Structure Analysis
The molecular structure of “3,4-Dihydro-2H-benzo[B][1,4]oxazin-5-amine” involves a benzene ring fused with a 1,4-oxazin ring, which contains an amine group at the 5-position .Chemical Reactions Analysis
The compound has been involved in the design and synthesis of novel spiro derivatives as potent and reversible MAGL inhibitors . The synthesis involves a bioisosteric transformation from a 3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl moiety .Scientific Research Applications
Synthesis and Chemical Development
- A novel synthesis method for 3,4-dihydro-2H-benzo[1,4]oxazines using 2-aminophenol as the starting material has been developed, demonstrating its potential in biology and medication research (詹淑婷, 2012).
Application in Pharmaceutical Synthesis
- The compound has been used in the chemoenzymatic asymmetric synthesis of benzoxazine derivatives, notably as a precursor in the synthesis of Levofloxacin, an antimicrobial agent (López-Iglesias et al., 2015).
Material Science and Other Applications
- Apart from its use as monomers for polybenzoxazines, 3,4-dihydro-1,3-2H-benzoxazines have applications in the production of luminescent materials, ligands for cations, and as reducing agents for precious metal ions (Wattanathana et al., 2017).
Antimicrobial Properties
- Certain derivatives of 3,4-dihydro-2H-benzo[e]-1,3-oxazine have shown significant in vitro antimicrobial effects, highlighting its potential in antimicrobial research (Mathew et al., 2010).
Pharmaceutical Research and Synthesis
- This compound is instrumental in the synthesis of 5-HT6 receptor antagonists, with several derivatives displaying high affinities for this receptor, indicating its relevance in neuropsychopharmacology (Zhao et al., 2007).
Future Directions
properties
IUPAC Name |
3,4-dihydro-2H-1,4-benzoxazin-5-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O/c9-6-2-1-3-7-8(6)10-4-5-11-7/h1-3,10H,4-5,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJLKGXYBKGTDRZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=CC=CC(=C2N1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80568097 | |
Record name | 3,4-Dihydro-2H-1,4-benzoxazin-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80568097 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dihydro-2H-benzo[B][1,4]oxazin-5-amine | |
CAS RN |
137469-91-1 | |
Record name | 3,4-Dihydro-2H-1,4-benzoxazin-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80568097 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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